Cas no 57337-53-8 (PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL-)

PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL- structure
57337-53-8 structure
Product Name:PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL-
CAS No:57337-53-8
MF:C10H10O2
MW:162.185203075409
CID:3479044
PubChem ID:816875
Update Time:2025-07-29

PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL- Chemical and Physical Properties

Names and Identifiers

    • PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL-
    • Pentacyclo[4.2.0.02,5.03,8.04,7]octane-1-carboxylic acid, 4-methyl-
    • 8-methylcubane-1-carboxylic acid
    • 57337-53-8
    • AKOS006346031
    • EN300-6737755
    • 4-methyl-1-cubanecarboxylic acid
    • Z1201623036
    • 4-methylcubane-1-carboxylic acid
    • AB-131/42302884
    • SCHEMBL20130279
    • 8-methylcubane-1-carboxylicacid
    • 870-146-5
    • Inchi: 1S/C10H10O2/c1-9-2-5-3(9)7-4(9)6(2)10(5,7)8(11)12/h2-7H,1H3,(H,11,12)
    • InChI Key: HJLFFJDTNNBBTC-UHFFFAOYSA-N
    • SMILES: OC(C12C3C4C1C1C2C3C14C)=O

Computed Properties

  • Exact Mass: 162.068079557g/mol
  • Monoisotopic Mass: 162.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 37.3Ų

PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL- Pricemore >>

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